Cas no 147402-24-2 (Zinc,[5,11,16,22,27,33,38,44-octaphenyl-45H,47H-tetraanthra[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazinato(2-)-N45,N46,N47,N48]-,(SP-4-1)- (9CI))

• Product Name: Zinc,[5,11,16,22,27,33,38,44-octaphenyl-45H,47H-tetraanthra[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazinato(2-)-N45,N46,N47,N48]-,(SP-4-1)- (9CI)
• CAS No: 147402-24-2
• MF: C₁₁₂H₆₄N₈Zn
• MW: 1587.16918182373
• CID: 181934
• PubChem ID: 16131415
• Update Time: 2025-04-19

Zinc,[5,11,16,22,27,33,38,44-octaphenyl-45H,47H-tetraanthra[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazinato(2-)-N45,N46,N47,N48]-,(SP-4-1)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Zinc,[5,11,16,22,27,33,38,44-octaphenyl-45H,47H-tetraanthra[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazinato(2-)-N45,N46,N47,N48]-,(SP-4-1)- (9CI)
• Zinc,[5,11,16,22,27,33,38,44-octaphenyl-45H,47H-tetraanthra[2,3-b:2',3'-g:2'',3''-l:2''',3'''-q]porphyrazinato(2-)-N45,N46,N4
• Tetraanthraporphyrazine
• Zinc tetraanthraporphyrazine
• Zn-Tap
• zinc;7,14,24,31,41,48,58,65-octakis-phenyl-2,19,36,53,69,71-hexaza-70,72-diazanidaheptadecacyclo[52.14.1.13,18.120,35.137,52.04,17.06,15.08,13.021,34.023,32.025,30.038,51.040,49.042,47.055,68.057,66.059,64]doheptaconta-1,3,5,7,9,11,13,15,17,19,21,23,25,27,29,31,33,35(71),36,38,40,42,44,46,48,50,52,54(69),55,57,59,61,63,65,67-pentatriacontaene
• DTXSID50163710
• 147402-24-2

• Inchi： 1S/C112H64N8.Zn/c1-9-33-65(34-10-1)97-73-49-25-26-50-74(73)98(66-35-11-2-12-36-66)82-58-90-89(57-81(82)97)105-113-106(90)118-108-93-61-85-86(102(70-43-19-6-20-44-70)78-54-30-29-53-77(78)101(85)69-41-17-5-18-42-69)62-94(93)110(115-108)120-112-96-64-88-87(103(71-45-21-7-22-46-71)79-55-31-32-56-80(79)104(88)72-47-23-8-24-48-72)63-95(96)111(116-112)119-109-92-60-84-83(59-91(92)107(114-109)117-105)99(67-37-13-3-14-38-67)75-51-27-28-52-76(75)100(84)68-39-15-4-16-40-68;/h1-64H;/q-2;+2
• InChI Key： FBROCGIEHIQIBK-UHFFFAOYSA-N
• SMILES： [Zn+2].[N-]1C2C3C=C4C(C5C=CC=CC=5)=C5C=CC=CC5=C(C5C=CC=CC=5)C4=CC=3C1=NC1C3C=C4C(C5C=CC=CC=5)=C5C=CC=CC5=C(C5C=CC=CC=5)C4=CC=3C(N=1)=NC1=C3C=C4C(C5C=CC=CC=5)=C5C=CC=CC5=C(C5C=CC=CC=5)C4=CC3=C(N=C3C4C=C5C(C6C=CC=CC=6)=C6C=CC=CC6=C(C6C=CC=CC=6)C5=CC=4C(=N3)N=2)[N-]1 |c:34,141,t:105|

Computed Properties

• Exact Mass: 1585.457896
• Monoisotopic Mass: 1584.454541
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 121
• Rotatable Bond Count: 8
• Complexity: 2700
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3